[3-(aminomethyl)piperidin-1-yl]-(3H-benzimidazol-5-yl)methanone

• IUPAC Name: [3-(aminomethyl)piperidin-1-yl]-(3H-benzimidazol-5-yl)methanone
• InChI: InChI=1S/C14H18N4O/c15-7-10-2-1-5-18(8-10)14(19)11-3-4-12-13(6-11)17-9-16-12/h3-4,6,9-10H,1-2,5,7-8,15H2,(H,16,17)
• InChI Key: JBGOJVMXPQDRMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC3=C(C=C2)N=CN3)CN
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

[3-(aminomethyl)piperidin-1-yl]-(3H-benzimidazol-5-yl)methanone is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is of particular interest due to its unique properties, which make it an ideal candidate for a variety of applications. In

Scientific Research Applications

The unique properties of [3-(aminomethyl)piperidin-1-yl]-(3H-benzimidazol-5-yl)methanone make it an ideal candidate for a variety of scientific research applications. One area where this compound has been extensively studied is in the field of neuroscience, where it has been shown to have potential as a treatment for a variety of neurological disorders. Other potential applications of this compound include its use as a tool in drug discovery and as a probe for studying the structure and function of biological molecules.

Mechanism of Action

The mechanism of action of [3-(aminomethyl)piperidin-1-yl]-(3H-benzimidazol-5-yl)methanone is not yet fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. This modulation may help to restore normal neurotransmitter function in individuals with neurological disorders, leading to improvements in symptoms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [3-(aminomethyl)piperidin-1-yl]-(3H-benzimidazol-5-yl)methanone have been extensively studied in animal models. These studies have shown that this compound can have a variety of effects on the brain and other organs, including changes in neurotransmitter levels, alterations in gene expression, and changes in cellular signaling pathways. These effects may be responsible for the therapeutic potential of this compound in a variety of different conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of [3-(aminomethyl)piperidin-1-yl]-(3H-benzimidazol-5-yl)methanone for lab experiments is its high potency and specificity. This compound is able to selectively target certain receptors in the brain, making it an ideal tool for studying the function of these receptors. However, one limitation of this compound is its relatively short half-life, which may make it difficult to use in certain types of experiments.

Future Directions

There are a number of different future directions for research on [3-(aminomethyl)piperidin-1-yl]-(3H-benzimidazol-5-yl)methanone. One area of interest is in the development of new analogs of this compound with improved pharmacological properties. Another area of focus is on the use of this compound in combination with other drugs for the treatment of neurological disorders. Finally, there is ongoing research into the mechanism of action of this compound, which may lead to a better understanding of its therapeutic potential.

Synthesis Methods

The synthesis of [3-(aminomethyl)piperidin-1-yl]-(3H-benzimidazol-5-yl)methanone involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of the piperidine derivative, which is then reacted with the benzimidazole derivative to form the final product. The synthesis of this compound has been well-documented in the scientific literature, and a number of different methods have been developed for its preparation.